4-(Methylamino)piperidin-2-one

• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• IUPAC Name: 4-(methylamino)piperidin-2-one
• InChI: InChI=1S/C6H12N2O/c1-7-5-2-3-8-6(9)4-5/h5,7H,2-4H2,1H3,(H,8,9)
• InChI Key: RSNDMXQAKFQSJE-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCNC(=O)C1

Description

4-(Methylamino)piperidin-2-one is a useful research compound. Its molecular formula is C6H12N2O and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Piperidine-2,4-dione (2.0 g, 25.126 mmol, 1.0 eq.) was dissolved in MeOH (20 ml); AcOH (0.1 ml) and CH3NH2.HCl (2.37 g, 35.398 mmol, 2.0 eq.) were added and stirring was carried out for 2 hours at RT. NaCNBH3 (3.29 g, 53.097 mmol, 3.0 eq.) was added in portions at 0° C. and the mixture was stirred for 14 hours at RT. After monitoring by TLC, the reaction mixture was filtered, the filtrate was concentrated under reduced pressure and the residue was used in the next stage without being purified further. Yield: 81% (1.814 g, 14.173 mmol)